Cas no 1946813-50-8 (3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1946813-50-8
• MF: C₆H₅BrF₂N₂O₂
• MW: 255.016907453537
• CID: 5162909
• Update Time: 2025-05-22

3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1-(2,2-difluoroethyl)-

• Inchi： 1S/C6H5BrF2N2O2/c7-5-3(6(12)13)1-11(10-5)2-4(8)9/h1,4H,2H2,(H,12,13)
• InChI Key： XFIBCUUUDBATGD-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(C(O)=O)C(Br)=N1

Additional information on 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid

3-Bromo-1-(2,2-Difluoroethyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1946813-50-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern at positions 3 and 4 of the pyrazole ring introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

The presence of a bromine atom at position 3 and a carboxylic acid group at position 4 contributes to the compound's reactivity and bioavailability. Additionally, the 2,2-difluoroethyl group attached to position 1 introduces fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of molecules. These features make 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid a promising candidate for use in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain pyrazole-based compounds exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The substitution pattern in 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid suggests that it could be optimized further to enhance its binding affinity and selectivity for specific targets.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Pyrazole derivatives are known to form stable coordination complexes with transition metals, making them valuable in the development of new materials for catalysis and sensing applications. For example, a study in Chemical Communications reported the use of pyrazole-based ligands in constructing metal-organic frameworks (MOFs) with high surface area and porosity. The unique electronic properties of 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid could make it an ideal candidate for such applications.

The synthesis of 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring system. This is followed by selective substitution at specific positions to introduce the desired functional groups. The introduction of the bromine atom and the carboxylic acid group requires careful control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow reactors to improve efficiency and reduce environmental impact.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have shown that it exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary studies indicate that it may possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha). These findings align with broader trends in drug discovery where heterocyclic compounds like pyrazoles are increasingly being explored for their therapeutic potential.

In conclusion, 3-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-4-carboxylic acid represents a fascinating example of how structural modifications can lead to molecules with diverse applications. Its unique combination of functional groups and electronic properties makes it a valuable tool in both pharmacological research and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.